![molecular formula C15H21ClN2O B248098 N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide](/img/structure/B248098.png)
N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide
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Overview
Description
N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide, also known as ML204, is a small molecule inhibitor that has been extensively studied in the field of pharmacology. This compound has shown potential as a therapeutic agent for various diseases, including hypertension, epilepsy, and chronic pain.
Mechanism of Action
N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide exerts its effects by selectively inhibiting the activity of specific ion channels and proteins. It binds to these targets and prevents their normal function, leading to a reduction in blood pressure, seizure activity, and pain sensation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In hypertension, it leads to a decrease in blood pressure by inhibiting the activity of a specific ion channel. In epilepsy, it leads to a reduction in seizure activity by targeting a specific ion channel. In chronic pain, it leads to a reduction in pain sensation by inhibiting the activity of a specific protein.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide is that it is a small molecule inhibitor, which makes it easier to administer and study in lab experiments. Additionally, this compound has been extensively studied, and its effects are well understood. One limitation of this compound is that it may have off-target effects, which could lead to unintended consequences.
Future Directions
There are several potential future directions for research on N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide. One area of interest is the development of more specific inhibitors that target only the desired ion channels or proteins. Another area of interest is the investigation of this compound in other disease models, such as cancer or neurological disorders. Additionally, further studies are needed to understand the long-term effects of this compound on the body and its potential for use in human therapeutics.
Conclusion
In conclusion, this compound, or this compound, is a small molecule inhibitor that has shown potential as a therapeutic agent for various diseases. Its mechanism of action involves selectively inhibiting the activity of specific ion channels and proteins, leading to a reduction in blood pressure, seizure activity, and pain sensation. While this compound has advantages for lab experiments, there are also limitations that need to be considered. Further research is needed to fully understand the potential of this compound for human therapeutics.
Synthesis Methods
The synthesis of N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide involves a series of chemical reactions that produce the final product. The initial step involves the reaction of 3-chloro-2-methylphenylamine with ethyl 3-bromopropionate in the presence of a base, such as sodium hydroxide. This reaction produces an intermediate product, which is then treated with piperidine to form this compound. The final product is purified using chromatography techniques.
Scientific Research Applications
N-(3-chloro-2-methylphenyl)-3-(piperidin-1-yl)propanamide has been extensively studied for its potential therapeutic applications. It has shown promise as a treatment for hypertension, epilepsy, and chronic pain. In hypertension, this compound has been shown to inhibit the activity of a specific ion channel, leading to a decrease in blood pressure. In epilepsy, this compound has been shown to reduce seizure activity by targeting a specific ion channel. In chronic pain, this compound has been shown to reduce pain sensation by inhibiting the activity of a specific protein.
properties
Molecular Formula |
C15H21ClN2O |
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Molecular Weight |
280.79 g/mol |
IUPAC Name |
N-(3-chloro-2-methylphenyl)-3-piperidin-1-ylpropanamide |
InChI |
InChI=1S/C15H21ClN2O/c1-12-13(16)6-5-7-14(12)17-15(19)8-11-18-9-3-2-4-10-18/h5-7H,2-4,8-11H2,1H3,(H,17,19) |
InChI Key |
BLDCCBDMQYRXLO-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CCN2CCCCC2 |
Canonical SMILES |
CC1=C(C=CC=C1Cl)NC(=O)CCN2CCCCC2 |
Origin of Product |
United States |
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